Phenopicolinic acid
Overview
Description
Phenopicolinic acid is a natural product found in Paecilomyces with data available.
Properties
CAS No. |
56153-30-1 |
|---|---|
Molecular Formula |
C13H11NO3 |
Molecular Weight |
229.23 g/mol |
IUPAC Name |
5-[(4-hydroxyphenyl)methyl]pyridine-2-carboxylic acid |
InChI |
InChI=1S/C13H11NO3/c15-11-4-1-9(2-5-11)7-10-3-6-12(13(16)17)14-8-10/h1-6,8,15H,7H2,(H,16,17) |
InChI Key |
SJBFZHNCSGBLEK-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1CC2=CN=C(C=C2)C(=O)O)O |
Canonical SMILES |
C1=CC(=CC=C1CC2=CN=C(C=C2)C(=O)O)O |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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